Cas no 303996-28-3 (3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE)

• Product Name: 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• CAS No: 303996-28-3
• MF: C₁₂H₆ClF₃N₄OS
• MW: 346.715449810028
• CID: 5175434
• Update Time: 2025-07-25

3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YL 3-(TRIFLUOROMETHYL)PHENYL SULFOXIDE
• 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 3-chloro-6-[3-(trifluoromethyl)benzenesulfinyl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-[[3-(trifluoromethyl)phenyl]sulfinyl]-

• Inchi： 1S/C12H6ClF3N4OS/c13-11-18-17-9-4-5-10(19-20(9)11)22(21)8-3-1-2-7(6-8)12(14,15)16/h1-6H
• InChI Key： UKWZLVVUVIMKQN-UHFFFAOYSA-N
• SMILES： C12=NN=C(Cl)N1N=C(S(C1=CC=CC(C(F)(F)F)=C1)=O)C=C2

Additional information on 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE

Introduction to 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE (CAS No. 303996-28-3)

3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE, identified by its CAS number 303996-28-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazolopyridazine class, a scaffold known for its potential biological activity and utility in drug discovery. The presence of multiple functional groups, including a chloro substituent, a trifluoromethyl group, and a sulfinyl moiety, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of this compound features a fused triazolopyridazine ring system, which is a core motif found in several bioactive molecules. The chloro substituent at the 3-position and the sulfinyl group at the 6-position introduce electrophilic centers that can participate in various chemical transformations, such as nucleophilic substitution reactions. Additionally, the trifluoromethyl group at the phenyl ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. These structural features make 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE (CAS No. 303996-28-3) an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The triazolopyridazine scaffold has been explored in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. Studies have demonstrated that modifications to this core structure can significantly alter its pharmacological profile. For instance, the introduction of electron-withdrawing groups like sulfinyl or trifluoromethyl can enhance binding affinity to biological targets. The compound under discussion incorporates both of these groups, which may contribute to its potential as an active pharmaceutical ingredient (API).

One of the most compelling aspects of 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE (CAS No. 303996-28-3) is its versatility in synthetic chemistry. The presence of reactive sites such as the chloro group allows for further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into complex molecules. Additionally, the sulfinyl group can be transformed into other functional moieties through oxidation or reduction processes. Such synthetic flexibility makes this compound a valuable building block for generating novel derivatives with tailored biological properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. The unique structure of 3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE (CAS No. 303996-28-3) suggests that it may interact with specific binding pockets on enzymes or receptors involved in disease pathways. Molecular docking studies have shown that this compound can exhibit inhibitory activity against certain kinases and other therapeutic targets. These findings support further experimental validation to assess its pharmacological efficacy.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include the formation of the triazolopyridazine core through cyclocondensation reactions followed by selective functionalization at the 3-position and 6-position with chloro and sulfinyl groups respectively. The introduction of the trifluoromethylphenyl moiety typically involves halogenation-reduction sequences or direct fluorination techniques depending on the synthetic route chosen. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions.

In conclusion,3-CHLORO-6-([3-(TRIFLUOROMETHYL)PHENYL]SULFINYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE (CAS No. 303996-28-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility makes it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for unmet medical needs.